![molecular formula C11H12F3N3O3 B2404004 2-methyl-6-(3-(2,2,2-trifluoroethoxy)azetidine-1-carbonyl)pyridazin-3(2H)-one CAS No. 2034595-65-6](/img/structure/B2404004.png)
2-methyl-6-(3-(2,2,2-trifluoroethoxy)azetidine-1-carbonyl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-methyl-6-(3-(2,2,2-trifluoroethoxy)azetidine-1-carbonyl)pyridazin-3(2H)-one is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known for its unique structure and mechanism of action, which makes it a promising candidate for the development of new drugs.
Scientific Research Applications
Medicinal Chemistry Insights
Heterocyclic compounds, particularly those involving pyridazine analogs, are noted for their pharmaceutical importance. The synthesis and structural elucidation of similar compounds, like 6-chloro-3-[(4-chloro-3-methylphenoxy) methyl][1,2,4]triazolo[4,3-b]pyridazine, have been achieved through sophisticated techniques, including Density Functional Theory (DFT) calculations and Hirshfeld surface analysis. These processes underscore the potential of such molecules in drug development and the exploration of their physicochemical properties (Sallam et al., 2021).
Synthetic Methodologies
The compound's relevance is also highlighted through the development of novel synthetic routes for pyridazin-3-one derivatives, showcasing the versatility of these frameworks in synthesizing a wide range of biologically active molecules. Research on the synthesis of new classes of pyridazin-3-one and related derivatives demonstrates innovative approaches to constructing complex molecular architectures, which could be applicable to the synthesis and functionalization of 2-methyl-6-(3-(2,2,2-trifluoroethoxy)azetidine-1-carbonyl)pyridazin-3(2H)-one and similar molecules (Ibrahim & Behbehani, 2014).
Antibacterial and Anticancer Properties
Additionally, research into azetidine derivatives has identified compounds with notable antibacterial and anticancer activities. This suggests that the structural motif present in this compound could be explored for similar biological properties, thereby contributing to the development of new therapeutic agents (Rajulu et al., 2014).
Material Science Applications
The study of molecular solids and supramolecular assemblies involving N-containing heterocycles and their interactions, such as hydrogen bonds and C–H⋯F interactions, points to applications in material science. Such research can inform the design and synthesis of novel materials with specific electronic or photonic properties, where compounds like this compound could play a crucial role (Wang et al., 2014).
properties
IUPAC Name |
2-methyl-6-[3-(2,2,2-trifluoroethoxy)azetidine-1-carbonyl]pyridazin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F3N3O3/c1-16-9(18)3-2-8(15-16)10(19)17-4-7(5-17)20-6-11(12,13)14/h2-3,7H,4-6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVDCGUMXMDPLNE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=CC(=N1)C(=O)N2CC(C2)OCC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F3N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.